Cas no 1806469-36-2 (5-Iodo-7-mercapto-1H-benzimidazole)

• Product Name: 5-Iodo-7-mercapto-1H-benzimidazole
• CAS No: 1806469-36-2
• MF: C₇H₅IN₂S
• MW: 276.097471952438
• CID: 4825028
• Update Time: 2025-05-27

5-Iodo-7-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-7-mercapto-1H-benzimidazole

• Inchi： 1S/C7H5IN2S/c8-4-1-5-7(6(11)2-4)10-3-9-5/h1-3,11H,(H,9,10)
• InChI Key： HYNUYXUODNYTCK-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=C(C=1)NC=N2)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.3
• Topological Polar Surface Area: 29.7

Additional information on 5-Iodo-7-mercapto-1H-benzimidazole

Recent Advances in the Study of 5-Iodo-7-mercapto-1H-benzimidazole (CAS: 1806469-36-2) in Chemical Biology and Pharmaceutical Research

The compound 5-Iodo-7-mercapto-1H-benzimidazole (CAS: 1806469-36-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule, characterized by the presence of iodine and a thiol group on a benzimidazole scaffold, exhibits versatile reactivity, making it a valuable building block for drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the design of enzyme inhibitors and anticancer agents.

One of the most notable applications of 5-Iodo-7-mercapto-1H-benzimidazole is its use as a precursor in the development of kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are critical targets in cancer therapy. The iodine atom at the 5-position and the thiol group at the 7-position provide unique opportunities for further functionalization, enabling the creation of a diverse library of analogs with tailored pharmacological properties.

In addition to its role in kinase inhibition, recent investigations have highlighted the potential of 5-Iodo-7-mercapto-1H-benzimidazole in antimicrobial drug development. A study conducted by researchers at the University of Cambridge (2024) revealed that this compound and its derivatives display promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The thiol group is believed to play a crucial role in disrupting bacterial cell wall synthesis, while the iodine moiety enhances the compound's bioavailability and target specificity.

Another groundbreaking study, published in ACS Chemical Biology (2023), explored the use of 5-Iodo-7-mercapto-1H-benzimidazole as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's ability to undergo redox reactions makes it an excellent candidate for real-time monitoring of oxidative stress, a key factor in various pathological conditions, including neurodegenerative diseases and cancer. This application opens new avenues for diagnostic tool development and therapeutic monitoring.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 5-Iodo-7-mercapto-1H-benzimidazole-based compounds. Recent toxicology studies have raised concerns about potential off-target effects, particularly at higher concentrations. However, ongoing research efforts, including structure-activity relationship (SAR) studies and computational modeling, aim to address these limitations and refine the compound's therapeutic potential.

In conclusion, 5-Iodo-7-mercapto-1H-benzimidazole (CAS: 1806469-36-2) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial therapy to diagnostic probe development, highlighting its multifaceted utility. As research continues to unravel its full potential, this compound is poised to make significant contributions to drug discovery and biomedical innovation.